Cas no 1448073-85-5 (3-(4-chlorobenzenesulfonyl)-1-(thiophene-2-carbonyl)azetidine)

• Product Name: 3-(4-chlorobenzenesulfonyl)-1-(thiophene-2-carbonyl)azetidine
• CAS No: 1448073-85-5
• MF: C₁₄H₁₂ClNO₃S₂
• MW: 341.832980155945
• CID: 6343578
• PubChem ID: 71809461
• Update Time: 2025-07-23

3-(4-chlorobenzenesulfonyl)-1-(thiophene-2-carbonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobenzenesulfonyl)-1-(thiophene-2-carbonyl)azetidine
• F6442-2638
• [3-(4-chlorophenyl)sulfonylazetidin-1-yl]-thiophen-2-ylmethanone
• (3-((4-chlorophenyl)sulfonyl)azetidin-1-yl)(thiophen-2-yl)methanone
• AKOS024564987
• 1448073-85-5

• Inchi： 1S/C14H12ClNO3S2/c15-10-3-5-11(6-4-10)21(18,19)12-8-16(9-12)14(17)13-2-1-7-20-13/h1-7,12H,8-9H2
• InChI Key： SJXJKTSTGRVKBP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1CN(C(C2=CC=CS2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 340.9947133g/mol
• Monoisotopic Mass: 340.9947133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(4-chlorobenzenesulfonyl)-1-(thiophene-2-carbonyl)azetidine

Introduction to 3-(4-chlorobenzenesulfonyl)-1-(thiophene-2-carbonyl)azetidine (CAS No. 1448073-85-5)

3-(4-chlorobenzenesulfonyl)-1-(thiophene-2-carbonyl)azetidine, identified by the CAS number 1448073-85-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives, characterized by its azetidine core and functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a 4-chlorobenzenesulfonyl moiety and a thiophene-2-carbonyl group imparts distinct reactivity and binding capabilities, making it a valuable scaffold for drug discovery and development.

The synthesis of 3-(4-chlorobenzenesulfonyl)-1-(thiophene-2-carbonyl)azetidine involves multi-step organic transformations, including sulfonylation, carbonylation, and cyclization reactions. The precise arrangement of these functional groups around the azetidine ring enhances its interactions with biological targets, such as enzymes and receptors. This structural design has been explored in recent studies for its potential applications in modulating metabolic pathways and inhibiting disease-related proteins.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target post-translational modifications (PTMs), which play crucial roles in various cellular processes. 3-(4-chlorobenzenesulfonyl)-1-(thiophene-2-carbonyl)azetidine has been investigated as a candidate for inhibiting enzymes involved in protein phosphorylation and acetylation. Preliminary studies suggest that this compound exhibits inhibitory activity against certain kinases, which are overexpressed in cancer cells. The 4-chlorobenzenesulfonyl group acts as a pharmacophore, facilitating binding to the active sites of these enzymes while the thiophene-2-carbonyl moiety contributes to stability and bioavailability.

Moreover, the azetidine ring in 3-(4-chlorobenzenesulfonyl)-1-(thiophene-2-carbonyl)azetidine provides a rigid framework that mimics natural substrates of target enzymes. This structural feature is particularly important for designing high-affinity ligands with improved selectivity. Computational modeling studies have demonstrated that this compound can effectively dock into the active pockets of kinases, competing with natural substrates and thereby inhibiting their activity. Such findings have opened new avenues for developing novel therapeutics against chronic diseases.

The pharmaceutical industry has increasingly focused on heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. 3-(4-chlorobenzenesulfonyl)-1-(thiophene-2-carbonyl)azetidine represents an excellent example of how structural modifications can enhance drug-like characteristics. The combination of electron-withdrawing groups like the 4-chlorobenzenesulfonyl moiety and electron-donating groups such as the thiophene ring creates a balance between lipophilicity and solubility, crucial for oral bioavailability.

Recent advances in synthetic chemistry have enabled the efficient preparation of complex heterocyclic derivatives like 3-(4-chlorobenzenesulfonyl)-1-(thiophene-2-carbonyl)azetidine under mild conditions. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds with high precision. These synthetic methodologies not only improve yield but also allow for rapid diversification of the compound library, facilitating high-throughput screening for biologically active molecules.

The potential therapeutic applications of 3-(4-chlorobenzenesulfonyl)-1-(thiophene-2-carbonyl)azetidine extend beyond oncology. Research indicates that this compound may also exhibit antimicrobial properties by interfering with bacterial cell wall synthesis or metabolic pathways. The unique combination of functional groups makes it a versatile tool for exploring novel drug mechanisms. Further investigation into its interactions with bacterial enzymes could lead to the development of new antibiotics targeting resistant strains.

In conclusion, 3-(4-chlorobenzenesulfonyl)-1-(thiophene-2-carbonyl)azetidine (CAS No. 1448073-85-5) is a promising compound with significant potential in pharmaceutical research. Its structural features enable selective interactions with biological targets, making it an attractive candidate for developing innovative therapies against various diseases. As synthetic methods continue to evolve, the accessibility of such specialized molecules will further drive advancements in drug discovery and development.